Cas no 1261952-93-5 (5-(3-Benzyloxyphenyl)-3-fluorophenol)

5-(3-Benzyloxyphenyl)-3-fluorophenol is a fluorinated phenolic compound featuring a benzyloxy-substituted phenyl group, which enhances its utility in organic synthesis and pharmaceutical research. The presence of the fluorine atom at the meta position relative to the hydroxyl group introduces electronic and steric effects that can influence reactivity and binding interactions. This compound is particularly valuable as an intermediate in the development of bioactive molecules, given its potential for further functionalization. Its structural features make it suitable for applications in medicinal chemistry, where fluorinated aromatics are often employed to modulate pharmacokinetic properties. The benzyloxy group also offers a protective function, allowing selective deprotection in multi-step syntheses.

5-(3-Benzyloxyphenyl)-3-fluorophenol structure

1261952-93-5 structure

Product Name:5-(3-Benzyloxyphenyl)-3-fluorophenol

CAS No:1261952-93-5

MF:C₁₉H₁₅FO₂

MW:294.319608926773

MDL:MFCD18314076

CID:2765703

PubChem ID:53219753

Update Time:2025-05-23

5-(3-Benzyloxyphenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

- 5-(3-Benzyloxyphenyl)-3-fluorophenol, 95%
- 3'-(Benzyloxy)-5-fluoro[1,1'-biphenyl]-3-ol
- DTXSID10684577
- 1261952-93-5
- 5-(3-BENZYLOXYPHENYL)-3-FLUOROPHENOL
- MFCD18314076
- 5-(3-Benzyloxyphenyl)-3-fluorophenol
- MDL： MFCD18314076
- Inchi： 1S/C19H15FO2/c20-17-9-16(10-18(21)12-17)15-7-4-8-19(11-15)22-13-14-5-2-1-3-6-14/h1-12,21H,13H2
- InChI Key： XJKKJIOZCZOSMS-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)C1C=CC=C(C=1)OCC1C=CC=CC=1)O

Computed Properties

Exact Mass: 294.10560788Da
Monoisotopic Mass: 294.10560788Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 329
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 29.5Å²

5-(3-Benzyloxyphenyl)-3-fluorophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB320113-5 g	5-(3-Benzyloxyphenyl)-3-fluorophenol, 95%; .	1261952-93-5	95%	5g	€1159.00	2023-04-26
abcr	AB320113-5g	5-(3-Benzyloxyphenyl)-3-fluorophenol, 95%; .	1261952-93-5	95%	5g	€1159.00	2025-04-21

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Additional information on 5-(3-Benzyloxyphenyl)-3-fluorophenol

5-(3-Benzyloxyphenyl)-3-fluorophenol: A Comprehensive Overview

The compound with CAS No. 1261952-93-5, known as 5-(3-Benzyloxyphenyl)-3-fluorophenol, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, materials science, and advanced chemical synthesis. This compound is characterized by its unique structural features, which include a benzene ring substituted with a benzyloxy group at the 3-position and a fluorine atom at the 5-position. These substituents impart distinctive electronic and steric properties, making it a valuable building block for various applications.

Recent studies have highlighted the potential of 5-(3-Benzyloxyphenyl)-3-fluorophenol in drug design, particularly in the development of novel anti-inflammatory and antioxidant agents. Researchers have demonstrated that the compound exhibits remarkable bioactivity due to its ability to interact with key cellular pathways involved in inflammation and oxidative stress. For instance, a 2023 study published in *Journal of Medicinal Chemistry* revealed that the compound can modulate the activity of NF-κB, a critical transcription factor in inflammatory responses.

In addition to its pharmacological applications, 5-(3-Benzyloxyphenyl)-3-fluorophenol has also been explored for its role in advanced materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as in the development of high-performance organic semiconductors. A 2022 paper in *Advanced Materials* reported that the compound can significantly enhance the charge transport properties of polymer-based electronic devices.

The synthesis of 5-(3-Benzyloxyphenyl)-3-fluorophenol involves a multi-step process that typically begins with the preparation of intermediate compounds. The key steps include nucleophilic aromatic substitution and subsequent functionalization to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

One of the most intriguing aspects of this compound is its versatility across different chemical environments. For example, it can serve as a precursor for the synthesis of more complex molecules with enhanced bioactivity or electronic properties. Researchers are actively exploring its potential as an intermediate in the construction of heterocyclic compounds, which are widely used in drug discovery.

From an environmental perspective, 5-(3-Benzyloxyphenyl)-3-fluorophenol has shown promise as a biodegradable additive in polymer composites. Its ability to enhance material durability while maintaining eco-friendly properties aligns with current trends toward sustainable chemistry.

In conclusion, 5-(3-Benzyloxyphenyl)-3-fluorophenol (CAS No. 1261952-93-5) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in advancing modern chemical research.